Einecs 279-002-0

• CAS No.: 78902-43-9
• Molecular Formula: C23H33N5O6
• Molecular Weight: 475.5 g/mol
• IUPAC Name: N,N-diethylethanamine;5-[(2E,4E)-5-(1,3-dimethyl-2,4,6-trioxo-1,3-diazinan-5-yl)penta-2,4-dienylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C17H18N4O6.C6H15N/c1-18-12(22)10(13(23)19(2)16(18)26)8-6-5-7-9-11-14(24)20(3)17(27)21(4)15(11)25;1-4-7(5-2)6-3/h5-10H,1-4H3;4-6H2,1-3H3/b7-5+,8-6+
• InChI Key: XHMHEMXQRCBPMZ-PUFOULASSA-N
• Isomeric SMILES: CCN(CC)CC.CN1C(=O)C(C(=O)N(C1=O)C)/C=C/C=C/C=C2C(=O)N(C(=O)N(C2=O)C)C
• Canonical SMILES: CCN(CC)CC.CN1C(=O)C(C(=O)N(C1=O)C)C=CC=CC=C2C(=O)N(C(=O)N(C2=O)C)C

Description

Einecs 279-002-0 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

Einecs 279-002-0 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For instance, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may utilize reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the nature of the compound .

Scientific Research Applications

Einecs 279-002-0 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various chemical syntheses. In biology and medicine, it may be utilized in the development of pharmaceuticals or as a tool for studying biological processes. Industrially, the compound can be employed in the manufacture of specialty chemicals, polymers, or other advanced materials .

Mechanism of Action

The mechanism of action of Einecs 279-002-0 involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the application. For example, in a biological context, the compound may interact with enzymes or receptors, modulating their activity and leading to specific physiological effects. In chemical reactions, its mechanism of action would involve the formation and breaking of chemical bonds under specific conditions.

Comparison with Similar Compounds

Einecs 279-002-0 can be compared with other similar compounds listed in the EINECS inventory. Some of these similar compounds include:

• Einecs 279-109-2
• Einecs 278-621-3
• Einecs 278-380-4
• Einecs 286-832-7

These compounds may share similar chemical structures or properties but can differ in their specific applications, reactivity, and mechanisms of action. This compound is unique in its specific combination of properties and applications, making it valuable for certain specialized uses.